Cas no 627-18-9 (3-bromopropan-1-ol)

• Product Name: 3-bromopropan-1-ol
• CAS No: 627-18-9
• MF: C₃H₇BrO
• MW: 138.991080522537
• MDL: MFCD00002942
• CID: 39227
• PubChem ID: 24850196
• Update Time: 2025-05-26

3-bromopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromopropan-1-ol
• 1-bromo-3-propanol
• 3-bromopropyl alcohol
• 3-hydroxypropyl bromide
• trimethylene bromohydrin
• 3-Bromo-1-propanol
• 3-Bromo-
• 1-bromo-3-hydroxy-propan-2-one
• 1-bromo-3-hydroxypropane
• 1-bromo-3-hydroxypropanone
• 2-Propanone,1-bromo-3-hydroxy
• 3-bromo-1-hydroxy-2-propanone
• 3-bromo-1-hydroxypropan-2-one
• 3-bromopropanol-1
• propylene bromohydrin
• 1-Propanol, 3-bromo-
• 3-BROMOPROPANOL
• 3-bromo-propan-1-ol
• 3T4AXH68FH
• RQFUZUMFPRMVDX-UHFFFAOYSA-N
• 3-bromopropane-1-ol
• 3-brompropanol
• 3-bromo propanol
• 3-bromo-propanol
• bromopropan-3-ol
• 3-bromopropan-ol
• 1-Bromopropan-3-ol
• AI3-52315
• J-512126
• BROMO-1-PROPANOL, 3-
• Tox21_400042
• BP-31189
• EINECS 210-986-6
• Q27257997
• 3-Bromo-1-propanol, 97%
• MFCD00002942
• A833950
• EN300-67396
• CS-W007337
• (3-hydroxypropyl)-bromide
• NS00035143
• AKOS015856419
• CHEBI:144333
• BDBM36111
• STR02760
• 3-Bromopropanol-(1)
• BRN 0969160
• 3-bromanylpropan-1-ol
• FT-0615126
• CHEMBL466545
• NCGC00091086-02
• SB37999
• DTXSID3024657
• NCGC00091086-01
• B0641
• DTXCID904657
• UNII-3T4AXH68FH
• 3-bromo propan-1-ol
• NCGC00091086-03
• CAS-627-18-9
• HY-W007337
• AM20100533
• 1-bromo-3-hydroxy-propane
• BP-30238
• 627-18-9
• SY001898
• CCRIS 5979
• F0001-1683
• SCHEMBL13044
• 3-hydroxyprop-1-yl bromide
• BBL027416
• 1Propanol, 3bromo
• 3hydroxypropyl bromide
• 3Bromopropyl alcohol
• 3Bromopropan1ol
• 1Bromo3hydroxypropane
• 3bromopropanol
• STL371946
• 210-986-6
• FB33674
• 3-bromopropan-1-ol

• MDL： MFCD00002942
• Inchi： 1S/C3H7BrO/c4-2-1-3-5/h5H,1-3H2
• InChI Key： RQFUZUMFPRMVDX-UHFFFAOYSA-N
• SMILES： BrCCCO
• BRN： 0969160

Computed Properties

• Exact Mass: 137.96800
• Monoisotopic Mass: 137.968027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.537 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 140°C(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.488(lit.)
• Solubility: 167g/l
• Water Partition Coefficient: 167 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 0.76370
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol and ether, soluble in water.

3-bromopropan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S39-S37/39
• FLUKA BRAND F CODES：8
• RTECS：UA7385000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-bromopropan-1-ol

Comprehensive Guide to 3-Bromopropan-1-ol (CAS No. 627-18-9): Properties, Applications, and Industry Insights

3-Bromopropan-1-ol (CAS No. 627-18-9), also known as 3-bromo-1-propanol, is a versatile organic compound widely utilized in pharmaceuticals, agrochemicals, and specialty chemical synthesis. Its molecular formula, C₃H₇BrO, combines a hydroxyl group with a bromine-substituted propane chain, enabling unique reactivity in nucleophilic substitution and esterification reactions. This article delves into its physical and chemical properties, industrial applications, and emerging trends aligned with green chemistry and sustainable synthesis—topics highly searched in academic and industrial forums.

The physical properties of 3-Bromopropan-1-ol include a clear, colorless liquid appearance with a density of 1.58 g/cm³ and a boiling point of 140–142°C. Its solubility in water and organic solvents like ethanol and ether makes it a preferred intermediate in multistep syntheses. Researchers frequently search for "3-Bromopropan-1-ol solubility" or "627-18-9 safety data," reflecting its practical handling considerations. Notably, its stability under inert atmospheres and compatibility with common reagents like Grignard compounds are often discussed in organic synthesis forums.

In pharmaceutical applications, 3-Bromopropan-1-ol serves as a key building block for active pharmaceutical ingredients (APIs). It is instrumental in synthesizing antihypertensive agents and antiviral prodrugs, aligning with the rising demand for "pharmaceutical intermediates 2024" and "drug discovery chemicals." Recent patents highlight its role in creating biodegradable polymer coatings, tapping into the "sustainable packaging" trend—a hotspot in ESG (Environmental, Social, and Governance) discussions.

The compound’s utility extends to agrochemicals, where it contributes to herbicides and plant growth regulators. Queries like "3-Bromopropan-1-ol crop protection" or "627-18-9 agro applications" underscore its relevance in precision agriculture. Moreover, its derivatization into flame retardants addresses safety concerns in electronics manufacturing, a sector increasingly searched under "non-toxic flame retardants."

From a synthetic chemistry perspective, 3-Bromopropan-1-ol is pivotal in creating heterocycles and ethers. Its reactivity with thiols and amines—often explored in "click chemistry" studies—makes it valuable for bioconjugation in proteomics research. Laboratories optimizing "high-yield bromoalcohol synthesis" frequently reference this compound, emphasizing atom economy and waste reduction.

Environmental and regulatory aspects are critical for users. While not classified as hazardous under major frameworks, proper storage in amber glass and avoidance of oxidizing agents are recommended. Searches for "3-Bromopropan-1-ol biodegradability" reflect growing interest in eco-friendly chemicals. Regulatory databases like REACH and FDA listings are often cross-referenced for compliance.

Innovations in catalytic bromination have improved the production efficiency of 3-Bromopropan-1-ol, reducing byproducts. This aligns with the "green chemistry metrics" trend, where researchers seek "solvent-free bromoalcohol synthesis." Pilot-scale studies using microwave-assisted reactions further enhance its appeal for industrial scalability.

In summary, 3-Bromopropan-1-ol (CAS No. 627-18-9) bridges diverse sectors—from life sciences to materials engineering. Its adaptability to sustainable practices and alignment with "circular economy" principles ensure enduring relevance. For deeper insights, analytical methods like GC-MS and HPLC purity testing protocols are recommended, addressing common quality control queries in procurement.